Cas no 22423-44-5 (1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-)
22423-44-5 structure
Product Name:1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-
CAS No:22423-44-5
MF:C12H15N3O4
MW:265.265202760696
CID:287418
PubChem ID:272601
Update Time:2025-04-19
1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl-
- 1(6h)-pyrimidinepropanoic acid, 2-amino-4-methyl-6-oxo-
- 3-(2-Amino-4-methyl-6-oxo-6H-pyrimidin-1-yl)-propionic acid
- 3-(2-amino-4-methyl-6-oxohydropyrimidinyl)propanoic acid
- 3-(2-amino-4-methyl-6-oxopyrimidin-1(6H)-yl)propanoic acid
- AC1L5UW4
- AC1Q6BX1
- CTK4E2028
- NSC134527
- 1-Pentofuranosyl-1,3-dihydro-2H-benzimidazol-2-imine
- 22423-44-5
- SCHEMBL6676895
- NSC-117215
- DTXSID60945100
- NSC117215
-
- Inchi: 1S/C12H15N3O4/c13-12-14-6-3-1-2-4-7(6)15(12)11-10(18)9(17)8(5-16)19-11/h1-4,8-11,16-18H,5H2,(H2,13,14)
- InChI Key: QTNZPWVXIDUHLG-UHFFFAOYSA-N
- SMILES: O1C(CO)C(C(C1N1C(N)=NC2C=CC=CC1=2)O)O
Computed Properties
- Exact Mass: 265.106
- Monoisotopic Mass: 265.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.75
- Boiling Point: 621.9°Cat760mmHg
- Flash Point: 329.9°C
- Refractive Index: 1.775
- PSA: 113.76000
- LogP: -0.18880
1H-Benzimidazol-2-amine,1-b-D-ribofuranosyl- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Related Categories
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides Benzimidazole ribonucleosides and ribonucleotides
- Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Benzimidazole ribonucleosides and ribonucleotides
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